13-[2-(13-azapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl)-1,2-diphenylethyl]-13-azapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene 13-[2-(13-azapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl)-1,2-diphenylethyl]-13-azapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene
Brand Name: Vulcanchem
CAS No.: 1256952-84-7
VCID: VC0113657
InChI: InChI=1S/C58H44N2/c1-3-19-43(20-4-1)57(59-35-45-31-27-39-15-7-11-23-49(39)53(45)54-46(36-59)32-28-40-16-8-12-24-50(40)54)58(44-21-5-2-6-22-44)60-37-47-33-29-41-17-9-13-25-51(41)55(47)56-48(38-60)34-30-42-18-10-14-26-52(42)56/h1-34,57-58H,35-38H2
SMILES: C1C2=C(C3=CC=CC=C3C=C2)C4=C(CN1C(C5=CC=CC=C5)C(C6=CC=CC=C6)N7CC8=C(C9=CC=CC=C9C=C8)C1=C(C7)C=CC2=CC=CC=C21)C=CC1=CC=CC=C14
Molecular Formula: C58H44N2
Molecular Weight: 769.004

13-[2-(13-azapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl)-1,2-diphenylethyl]-13-azapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene

CAS No.: 1256952-84-7

Cat. No.: VC0113657

Molecular Formula: C58H44N2

Molecular Weight: 769.004

* For research use only. Not for human or veterinary use.

13-[2-(13-azapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl)-1,2-diphenylethyl]-13-azapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene - 1256952-84-7

Specification

CAS No. 1256952-84-7
Molecular Formula C58H44N2
Molecular Weight 769.004
IUPAC Name 13-[2-(13-azapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl)-1,2-diphenylethyl]-13-azapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene
Standard InChI InChI=1S/C58H44N2/c1-3-19-43(20-4-1)57(59-35-45-31-27-39-15-7-11-23-49(39)53(45)54-46(36-59)32-28-40-16-8-12-24-50(40)54)58(44-21-5-2-6-22-44)60-37-47-33-29-41-17-9-13-25-51(41)55(47)56-48(38-60)34-30-42-18-10-14-26-52(42)56/h1-34,57-58H,35-38H2
Standard InChI Key ZAWDGAJPEFTJPD-UHFFFAOYSA-N
SMILES C1C2=C(C3=CC=CC=C3C=C2)C4=C(CN1C(C5=CC=CC=C5)C(C6=CC=CC=C6)N7CC8=C(C9=CC=CC=C9C=C8)C1=C(C7)C=CC2=CC=CC=C21)C=CC1=CC=CC=C14

Introduction

The compound 13-[2-(13-azapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl)-1,2-diphenylethyl]-13-azapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene is a complex organic molecule characterized by its intricate polycyclic structure, which includes multiple fused rings and nitrogen atoms. This compound belongs to the class of azapentacyclic compounds, known for their potential biological activity and relevance in pharmacology.

Molecular Formula and Weight

The molecular formula of this compound is not explicitly provided in the available literature, but its structure suggests a high molecular weight due to the extensive polycyclic framework. Compounds with similar structures often have molecular weights in the range of several hundred grams per mole .

Chemical Reactivity

The chemical reactivity of this compound is influenced by its polycyclic structure and the presence of nitrogen atoms. Potential reactions may involve interactions with acids or bases, but detailed reactivity profiles require further investigation.

Synthesis Methods

The synthesis of such complex compounds often involves advanced organic synthesis techniques. While specific methods for this compound are not well-documented, approaches might include multi-step reactions involving the formation of the azapentacyclic core and subsequent modification with diphenylethyl groups.

Potential Applications

Given its complex structure, this compound may have potential applications in medicinal chemistry and materials science. Its unique features suggest it could be of interest for further research in pharmacology, particularly in the development of new drugs.

Biological Activity

Experimental data from biological assays are necessary to confirm the mechanism of action and identify specific targets for this compound. Its azapentacyclic structure suggests potential biological activity, but detailed studies are required to elucidate its pharmacokinetics and pharmacodynamics.

Challenges in Synthesis and Characterization

The synthesis and characterization of this compound pose significant challenges due to its complex structure. Innovative approaches may be needed to overcome these challenges and fully understand its chemical and biological properties.

Data Tables

While specific data tables for this compound are not available, general information about its class can be summarized as follows:

PropertyDescription
Molecular StructurePolycyclic with multiple fused rings and nitrogen atoms
Chemical ReactivityInfluenced by polycyclic structure and nitrogen presence
Potential ApplicationsMedicinal chemistry and materials science
Synthesis ChallengesRequires advanced organic synthesis techniques

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator